molecular formula C12H16ClNO2 B3220670 Tert-butyl 4-chlorobenzylcarbamate CAS No. 120157-95-1

Tert-butyl 4-chlorobenzylcarbamate

Cat. No. B3220670
CAS RN: 120157-95-1
M. Wt: 241.71 g/mol
InChI Key: DWKFLKALAMAVJY-UHFFFAOYSA-N
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Description

Tert-butyl 4-chlorobenzylcarbamate is a chemical compound with the molecular formula C12H16ClNO2 . It has a molecular weight of 241.72 . It is a solid substance that is stored at room temperature .


Synthesis Analysis

The formation of Boc-protected amines and amino acids, such as Tert-butyl 4-chlorobenzylcarbamate, is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used .


Molecular Structure Analysis

The InChI code for Tert-butyl 4-chlorobenzylcarbamate is 1S/C12H16ClNO2/c1-12(2,3)16-11(15)14-8-9-4-6-10(13)7-5-9/h4-7H,8H2,1-3H3,(H,14,15) .


Chemical Reactions Analysis

The Boc group in Tert-butyl 4-chlorobenzylcarbamate is stable towards most nucleophiles and bases . Therefore, an orthogonal protection strategy using a base-labile protection group such as Fmoc is possible . Tert-butyl carbamates are cleaved under anhydrous acidic conditions with the production of tert-butyl cations .


Physical And Chemical Properties Analysis

Tert-butyl 4-chlorobenzylcarbamate is a solid substance that is stored at room temperature .

Scientific Research Applications

Analytical Chemistry and Chromatography

In analytical labs, this compound serves as a reference standard. Scientists use it for method validation, calibration, and quality control. High-performance liquid chromatography (HPLC) or gas chromatography (GC) techniques separate and quantify it in complex mixtures.

For more technical details, you can find the MSDS here . Additionally, if you have any specific questions about its properties or synthesis, feel free to inquire! 😊

Mechanism of Action

The Boc group in Tert-butyl 4-chlorobenzylcarbamate acts as a protecting group for amines and amino acids . It prevents these functional groups from reacting under certain conditions, allowing for selective reactions to occur elsewhere in the molecule .

Safety and Hazards

The safety information for Tert-butyl 4-chlorobenzylcarbamate includes several hazard statements such as H302, H315, H319, and H335 . Precautionary measures include avoiding dust formation, ensuring adequate ventilation, and using personal protective equipment .

Relevant Papers There are several papers related to the synthesis and use of Tert-butyl 4-chlorobenzylcarbamate . These papers discuss various aspects such as the synthesis of the compound, its use as a protecting group, and its reactivity .

properties

IUPAC Name

tert-butyl N-[(4-chlorophenyl)methyl]carbamate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16ClNO2/c1-12(2,3)16-11(15)14-8-9-4-6-10(13)7-5-9/h4-7H,8H2,1-3H3,(H,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DWKFLKALAMAVJY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NCC1=CC=C(C=C1)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16ClNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

241.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tert-butyl 4-chlorobenzylcarbamate

CAS RN

120157-95-1
Record name 1,1-Dimethylethyl N-[(4-chlorophenyl)methyl]carbamate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=120157-95-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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